Cas no 17019-07-7 (7-methoxy-1-[(E)-2-phenylethenyl]-9H-pyrido[3,4-b]indole)
17019-07-7 structure
Product Name:7-methoxy-1-[(E)-2-phenylethenyl]-9H-pyrido[3,4-b]indole
CAS No:17019-07-7
MF:C20H16N2O
MW:300.353844642639
CID:2924595
PubChem ID:5474813
Update Time:2024-03-01
7-methoxy-1-[(E)-2-phenylethenyl]-9H-pyrido[3,4-b]indole Chemical and Physical Properties
Names and Identifiers
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- jka97
- (e)-7-methoxy-1-(2-phenylethen-1-yl)-9h-pyrido[3,4-b]indole
- 7-methoxy-1-[(E)-2-phenylethenyl]-9H-pyrido[3,4-b]indole
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- Inchi: 1S/C20H16N2O/c1-23-15-8-9-16-17-11-12-21-18(20(17)22-19(16)13-15)10-7-14-5-3-2-4-6-14/h2-13,22H,1H3/b10-7+
- InChI Key: GEBJRZUSAZLWAE-JXMROGBWSA-N
- SMILES: O(C)C1C=CC2=C(C=1)NC1C(/C=C/C3C=CC=CC=3)=NC=CC2=1
Computed Properties
- Exact Mass: 300.126263138g/mol
- Monoisotopic Mass: 300.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 37.9
7-methoxy-1-[(E)-2-phenylethenyl]-9H-pyrido[3,4-b]indole Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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